Cas no 1546790-45-7 (3-(Chloromethyl)-2,2-dimethylheptane)

• Product Name: 3-(Chloromethyl)-2,2-dimethylheptane
• CAS No: 1546790-45-7
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5284214
• Update Time: 2025-08-05

3-(Chloromethyl)-2,2-dimethylheptane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2,2-dimethylheptane
• 3-(Chloromethyl)-2,2-dimethylheptane

• Inchi： 1S/C10H21Cl/c1-5-6-7-9(8-11)10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： KIVIQOKEKQRUQF-UHFFFAOYSA-N
• SMILES： ClCC(CCCC)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91.5
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 3-(Chloromethyl)-2,2-dimethylheptane

Professional Introduction to 3-(Chloromethyl)-2,2-dimethylheptane (CAS No. 1546790-45-7)

3-(Chloromethyl)-2,2-dimethylheptane, with the CAS number 1546790-45-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various synthetic applications and potential therapeutic developments.

The molecular structure of 3-(Chloromethyl)-2,2-dimethylheptane consists of a heptane backbone with substituent groups that enhance its reactivity and utility. The presence of a chloromethyl group at the third carbon position introduces a versatile nucleophilic center, making it an attractive intermediate in organic synthesis. This feature is particularly valuable in the development of complex molecules, including those relevant to medicinal chemistry.

In recent years, there has been growing interest in exploring the applications of 3-(Chloromethyl)-2,2-dimethylheptane in drug discovery and development. Its ability to undergo various chemical transformations, such as alkylation, condensation, and polymerization, makes it a valuable building block for constructing novel pharmacophores. Researchers have leveraged these properties to synthesize derivatives with potential biological activity.

One of the most compelling aspects of 3-(Chloromethyl)-2,2-dimethylheptane is its role in the synthesis of polymers and resins. The chloromethyl group can participate in polymerization reactions, leading to the formation of cross-linked networks that exhibit desirable mechanical and thermal properties. These materials find applications in coatings, adhesives, and even advanced materials for biomedical devices.

The pharmaceutical industry has been particularly intrigued by the potential of 3-(Chloromethyl)-2,2-dimethylheptane as a precursor for active pharmaceutical ingredients (APIs). Its structural flexibility allows for the introduction of various functional groups that can modulate biological activity. For instance, researchers have investigated its use in synthesizing compounds that target specific enzymatic pathways or receptors involved in diseases such as cancer and inflammation.

The synthesis of 3-(Chloromethyl)-2,2-dimethylheptane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including catalytic processes and green chemistry approaches, have been employed to optimize yield and minimize environmental impact. These efforts align with the broader industry trend toward sustainable and efficient chemical manufacturing.

In academic research, 3-(Chloromethyl)-2,2-dimethylheptane has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity make it an ideal candidate for computational studies and theoretical investigations. Such research not only enhances our fundamental understanding of organic chemistry but also contributes to the development of innovative synthetic strategies.

The potential applications of 3-(Chloromethyl)-2,2-dimethylheptane extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its versatility as a building block allows for the creation of novel compounds with tailored properties for specific industrial uses. This broadens its appeal and underscores its importance in modern chemical research.

The safety profile of 3-(Chloromethyl)-2,2-dimethylheptane is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated environments.

The future prospects for 3-(Chloromethyl)-2,2-dimethylheptane are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of its properties continues to grow, so too will its role in advancing chemical science and technology. The compound exemplifies the intersection of organic chemistry and industrial innovation, offering solutions to complex challenges across multiple sectors.